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Compound of Interest

Compound Name: Uranium-230

Cat. No.: B1210259

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of
Uranium-230 (23°U) and its decay products in a research and drug development setting.
Adherence to these guidelines is critical for minimizing radiation exposure and ensuring a safe
laboratory environment.

Introduction to Uranium-230

Uranium-230 is a synthetic radioisotope of uranium with a half-life of 20.23 days.[1] It is an
alpha emitter and is a potential candidate for targeted alpha therapy (TAT) in cancer treatment.
[1][2] Its primary mode of decay is through alpha emission, transforming into Thorium-226
(32°Th).[1][2] This initiates a decay chain that includes several short-lived alpha, beta, and
gamma-emitting progeny, culminating in stable Lead-206 (2°¢Pb). The high energy and short
range of the emitted alpha particles make 23°U a potent agent for localized cell killing, but also a
significant internal radiation hazard.

Radiological Properties and Decay Chain

The primary radiation hazard from 23°U is from the alpha particles emitted by itself and its
daughter products. However, the decay chain also includes beta and gamma emissions that
must be considered for dosimetry and shielding purposes.

Uranium-230 Decay Chain
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The decay of Uranium-230 proceeds through the following sequence:
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Uranium-230 decay chain to stable Lead-206.

Data Presentation: Radiological Properties

The following tables summarize the key radiological data for Uranium-230 and its primary

decay products.

Primary Deca Alpha Ener Specific Activit
Radionuclide Half-Life y ’ > & p y
Mode (MeV) (Cilg)
Uranium-230
(2°U) 20.23 days o 5.89 2.7E+04[3]
Thorium-226 ]
(225Th) 30.6 minutes a 6.33 -
Radium-222
(22Ra) 38 seconds a 6.56 -
a
Radon-218 o
(218Rn) 35 milliseconds a 7.13 -
n
Polonium-214 164.3 5 2 69
a, B- . -
(?1*Po) microseconds
Lead-210 (*°Pb)  22.3 years B~ - -
Bismuth-210
(21OBi) 5.01 days [3_ - -
Polonium-210
(21°Pq) 138.4 days a 5.30 -
o}
Lead-206 (2°°Pb)  Stable - - -
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Note: Specific activity for short-lived daughters is not practically relevant for external handling
considerations but contributes to the overall activity of a 22°U source in equilibrium.

Dosimetry and Dose Conversion Factors

Internal exposure is the primary concern when working with Uranium-230. Inhalation and
ingestion are the main routes of intake. The following table provides dose conversion factors for
calculating the committed effective dose equivalent from an intake of 23°U.

Dose Conversion Factor

Intake Route Lung Clearance Class ]
(mrem/uCi)
Inhalation D (Days) 8584
Inhalation W (Weeks) 16132
Inhalation Y (Years) 19462
No specific data found for 23°U.
) A conservative estimate using
Ingestion

the value for 24U (4.9 x 10-5

mSv/Bq) is recommended.[4]

Radiation Safety Protocols

A comprehensive radiation safety program is mandatory when handling Uranium-230. This
includes designated work areas, personal protective equipment (PPE), contamination control,
and waste management.

Experimental Workflow for Handling Uranium-230

The following diagram illustrates a typical workflow for handling unsealed sources of Uranium-
230 in a research laboratory.
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Typical laboratory workflow for handling Uranium-230.
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Personal Protective Equipment (PPE)

Due to the high risk of internal contamination from alpha emitters, stringent PPE protocols are

required.
o Body: A disposable, fluid-resistant lab coat or coveralls.

o Hands: Double-gloving with nitrile or latex gloves is mandatory. The outer gloves should be
changed frequently, especially if contamination is suspected.

o Eyes: Safety glasses with side shields or splash goggles must be worn at all times.

o Respiratory: A fit-tested N95 respirator or higher should be worn when there is a potential for
airborne contamination.

Shielding

Alpha particles from 23°U and its progeny have a very short range and are easily stopped by a
sheet of paper or the dead layer of skin. Therefore, external shielding for alpha radiation is not

a primary concern.

However, the decay chain of 22°U also produces gamma radiation, primarily from the decay of
214ph and 214Bi (progeny of 226Th). While the gamma energies are relatively low to moderate,
shielding may be necessary for larger quantities of 23°U or for prolonged work in close proximity
to the source.

Half-Value Layer (HVL) for ~100-300 keV

Shielding Material
Gamma Rays

Lead (Pb) ~0.1-1mm

Concrete ~1-4cm

It is recommended to use lead foils or bricks as local shielding around the experimental setup.

Contamination Control and Monitoring
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Regular and thorough contamination surveys are essential to prevent the spread of radioactive
material.

Action Levels for Surface Contamination:

Area Alpha Emitters (dpm/100 cm?)
Unrestricted Areas 20

Personal Clothing 20

Restricted Areas 200

Protocol for Surface Contamination Survey:

 Instrumentation: Use a calibrated alpha survey meter (e.g., a zinc sulfide scintillation
detector).

e Frequency:

o Routine: Conduct weekly surveys of all areas where 23°U is handled or stored.

o Post-Experiment: Survey the immediate work area after each experimental procedure.
e Procedure:

o Perform a direct survey of surfaces by holding the probe approximately 1 cm from the
surface and moving it slowly (about 1-2 inches per second).

o For removable contamination, perform wipe tests using a filter paper or cotton swab,
wiping an area of 100 cm2.

o Count the wipes in a low-background alpha counter.

» Decontamination: If contamination exceeds the action levels, decontaminate the area using
a suitable decontamination solution and re-survey. All materials used for decontamination
must be disposed of as radioactive waste.
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Bioassay and Internal Dosimetry

A bioassay program is necessary to monitor for internal uptake of Uranium-230.

Protocol for Routine Bioassay:

o Method: Urinalysis is the primary method for assessing internal contamination with uranium.
e Frequency:

o Baseline: A baseline urine sample should be collected from all personnel before they begin

working with 23°U.
o Routine: Routine urine samples should be collected on a quarterly basis.

o Post-Incident: A urine sample should be collected immediately following any suspected
intake incident (e.g., a spill, wound contamination, or inhalation of airborne activity).

e Analysis: Samples should be analyzed by a qualified radioanalytical laboratory for the

presence of alpha-emitting uranium isotopes.

Emergency Procedures

In the event of a spill or other radiological incident, the following procedures should be followed
immediately.

Logical Diagram for Radiation Safety Decision Making
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Uranium-230 - isotopic data and properties [chemlin.org]
e 2.nrc.gov [nrc.gov]

e 3. iem-inc.com [iem-inc.com]

e 4. iaea.org [iaea.org]

» To cite this document: BenchChem. [Application Notes and Protocols for Uranium-230
Dosimetry and Radiation Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210259#dosimetry-and-radiation-safety-protocols-
for-uranium-230]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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